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Compound of Interest

Compound Name: AChE/BChE-IN-16

Cat. No.: B15136961

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
AChE/BChE-IN-16 is a potent, cell-permeable, dual inhibitor of acetylcholinesterase (AChE)

and butyrylcholinesterase (BChE). Cholinesterase inhibitors are critical tools for studying the

cholinergic system's role in neurodegenerative diseases, such as Alzheimer's disease, by

preventing the breakdown of the neurotransmitter acetylcholine (ACh).[1][2][3] This document

provides detailed protocols for the use of AChE/BChE-IN-16 in cell culture applications,

including cytotoxicity assessment and determination of its inhibitory activity.
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Property Value

Formula C₂₁H₂₆N₂O₃

Molecular Weight 370.45 g/mol

Appearance White to off-white solid

Solubility

Soluble in DMSO (>20 mg/mL), Ethanol (>15

mg/mL), and sparingly in water (<0.1 mg/mL).

For cell culture, prepare a concentrated stock

solution in sterile DMSO.

Purity >98%

Storage Store at -20°C. Protect from light.

Mechanism of Action
AChE/BChE-IN-16 acts as a reversible, competitive inhibitor of both acetylcholinesterase and

butyrylcholinesterase.[4] By binding to the active site of these enzymes, it prevents the

hydrolysis of acetylcholine, leading to an accumulation of ACh in the synaptic cleft and

enhanced cholinergic neurotransmission.[5] This mechanism is central to therapeutic strategies

for Alzheimer's disease.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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